Diallyl isophthalate
Overview
Description
Diallyl isophthalate (DAIP) is a colorless, oily liquid commonly used as a plasticizer in many types of polymers . It is a thermosetting resin, meaning it undergoes a chemical reaction to become permanently hardened when heated . As a polymer, it is used for low-pressure laminated cloth and paper .
Synthesis Analysis
Methods for the laboratory synthesis of diallyl phthalate prepolymers have been evaluated . The chemical, physical, and molecular weight properties of several prepolymers synthesized were also evaluated and compared .
Molecular Structure Analysis
The molecular formula of Diallyl isophthalate is C14H14O4 . Its molecular weight is 246.2586 . The IUPAC Standard InChI is InChI=1S/C14H14O4/c1-3-8-17-13(15)11-6-5-7-12(10-11)14(16)18-9-4-2/h3-7,10H,1-2,8-9H2 .
Chemical Reactions Analysis
The influence of initiators on the thermal hazard of DAP was examined from various viewpoints by conducting thermogravimetric and differential scanning calorimetry experiments and by performing thermokinetic analysis with multiple models . Moreover, the reaction mechanism of DAP was studied .
Physical And Chemical Properties Analysis
Diallyl isophthalate is soluble in most organic solvents . It is partially soluble in glycols, gasoline, mineral oil, and glycerol . It is insoluble in water . Its melting point is -70°C, and its boiling point is 158-165°C .
Scientific Research Applications
1. Polymer Science and Material Engineering
Diallyl isophthalate (DAIP) has been extensively researched for its applications in polymer science and material engineering. Notably, it is used as a multi-functional reactive thermoset monomer, possessing properties like high heat resistance and good dielectric properties. These features make DAIP a valuable material in the aerospace industry. However, due to its brittleness, significant research has been dedicated to improving its toughness. Modifications with various agents like vinyl ester (VE) have shown promising results, enhancing mechanical properties, heat resistance, and dielectric properties of DAIP-based resins (Zuo, 2004).
2. Coating Applications
DAIP is used in moisture-protective coatings. Research has shown that DAIP prepolymer can be applied as a coating material without radical initiators. The absence of such initiators does not compromise the moisture resistance of the films, and the temperature for the non-catalytic cure can be as low as 170°C (Rybicky & Marton, 1974).
3. Optical Applications
DAIP has found use in optical applications, such as in the creation of light-focusing plastic rods. These rods, made from DAIP-methyl methacrylate copolymerization, demonstrate desirable properties like low internal transmission loss and effective light-focusing capabilities (Ohtsuka, 1973). Additionally, optimal diffusion conditions in the fabrication of plastic lens-like media using DAIP have been identified, enhancing the functionality of such materials in optical applications (Iga, Yokomori, & Sakayori, 1975).
4. Encapsulation Materials
Research has also explored the use of DAIP in encapsulating electronic display devices. Investigations have indicated that DAIP, particularly when combined with other co-monomers, can be an effective encapsulating resin for light-emitting diode (LED) displays. This is due to its physical and performance characteristics, including moisture resistance and light diffusing properties (Usmani & Salyer, 1981).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
bis(prop-2-enyl) benzene-1,3-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O4/c1-3-8-17-13(15)11-6-5-7-12(10-11)14(16)18-9-4-2/h3-7,10H,1-2,8-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOORLLSLMPBSPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC(=O)C1=CC(=CC=C1)C(=O)OCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7051559 |
Source
|
| Record name | Diallyl isophthalate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7051559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless to slightly yellow odorless liquid; [Redox Chemicals MSDS] |
Source
|
| Record name | 1,3-Benzenedicarboxylic acid, 1,3-di-2-propen-1-yl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Diallyl isophthalate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Diallyl isophthalate | |
CAS RN |
1087-21-4, 25035-78-3 |
Source
|
| Record name | Diallyl isophthalate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1087-21-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | ISO-DAP | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25035-78-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Diallyl isophthalate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001087214 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Benzenedicarboxylic acid, 1,3-di-2-propen-1-yl ester, homopolymer | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025035783 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Diallyl isophthalate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6098 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 1,3-Benzenedicarboxylic acid, 1,3-di-2-propen-1-yl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Diallyl isophthalate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7051559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diallyl isophthalate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.839 | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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